Cas no 475272-13-0 (4-Cyanomethoxyphenylboronic acid, pinacol ester)

4-Cyanomethoxyphenylboronic acid, pinacol ester structure

475272-13-0 structure

Product Name:4-Cyanomethoxyphenylboronic acid, pinacol ester

CAS No:475272-13-0

MF:C₁₄H₁₈BNO₃

MW:259.108623981476

MDL:MFCD06795675

CID:828917

PubChem ID:329774428

Update Time:2025-08-04

4-Cyanomethoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile
- 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
- 4-Cyanomethoxyphenylboronic acid, pinacol ester
- 4-CYANOMETHOXY-PHENYLBORONIC ACID, PINACOL ESTER
- BM347
- AT16994
- 475272-13-0
- 4-Cyanomethoxyphenylboronic acid pinacol ester
- KUWMNVDETFAUDB-UHFFFAOYSA-N
- SCHEMBL480064
- AB29229
- AKOS015960077
- DTXSID80590378
- 4-Cyanomethoxyphenylboronic acid, pinacol ester, AldrichCPR
- MFCD06795675
- [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
- PS-9702
- 4-CYANOMETHOXY-PHENYLBORONIC ACID PINACOL ESTER
- 4-cyanomethoxy-phenylboronic acid pinacol ester, AldrichCPR
- CS-0174780
- [4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetonitrile
- MDL： MFCD06795675
- Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-5-7-12(8-6-11)17-10-9-16/h5-8H,10H2,1-4H3
- InChI Key： KUWMNVDETFAUDB-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)OCC#N)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 259.13800
Monoisotopic Mass: 259.1379736g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.5Å²

Experimental Properties

PSA: 51.48000
LogP: 1.88818

4-Cyanomethoxyphenylboronic acid, pinacol ester Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

4-Cyanomethoxyphenylboronic acid, pinacol ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Cyanomethoxyphenylboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019145580-25g	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile	475272-13-0	95%	25g	$478.80	2023-09-01
TRC	C981843-100mg	4-Cyanomethoxyphenylboronic acid, pinacol ester	475272-13-0		100mg	$64.00	2023-05-18
TRC	C981843-250mg	4-Cyanomethoxyphenylboronic acid, pinacol ester	475272-13-0		250mg	$75.00	2023-05-18
TRC	C981843-500mg	4-Cyanomethoxyphenylboronic acid, pinacol ester	475272-13-0		500mg	$87.00	2023-05-18
TRC	C981843-1g	4-Cyanomethoxyphenylboronic acid, pinacol ester	475272-13-0		1g	$98.00	2023-05-18
Apollo Scientific	OR361030-1g	4-Cyanomethoxyphenylboronic acid, pinacol ester	475272-13-0	98%	1g	£105.00	2025-02-19
Apollo Scientific	OR361030-5g	4-Cyanomethoxyphenylboronic acid, pinacol ester	475272-13-0	98%	5g	£338.00	2025-02-19
Ambeed	A156180-250mg	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile	475272-13-0	98%	250mg	$21.0	2024-08-02
Ambeed	A156180-1g	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile	475272-13-0	98%	1g	$61.0	2024-08-02
Ambeed	A156180-5g	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile	475272-13-0	98%	5g	$196.0	2024-08-02

4-Cyanomethoxyphenylboronic acid, pinacol ester Production Method

4-Cyanomethoxyphenylboronic acid, pinacol ester Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:475272-13-0)4-Cyanomethoxyphenylboronic acid, pinacol ester

Order Number:A872127

Stock Status:in Stock

Quantity:25g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:32

Price ($):588.0/176.0

Email:sales@amadischem.com

Product Official Link

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